Cas no 2287313-98-6 (2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol)

• Product Name: 2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol
• CAS No: 2287313-98-6
• MF: C₁₁H₁₅FN₄O
• MW: 238.261405229568
• CID: 5823333
• PubChem ID: 165980121
• Update Time: 2025-06-08

2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6749974
• 2287313-98-6
• 2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol

• Inchi： 1S/C11H15FN4O/c1-6(2)11(5-17)16-10-3-7(12)8(13)4-9(10)14-15-16/h3-4,6,11,17H,5,13H2,1-2H3
• InChI Key： OXPYKFZNTHJLDK-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)N(C(CO)C(C)C)N=N2)N

Computed Properties

• Exact Mass: 238.12298928g/mol
• Monoisotopic Mass: 238.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77Ų

Additional information on 2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol

Comprehensive Overview of 2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS No. 2287313-98-6)

2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS No. 2287313-98-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzotriazole core and fluoro substitution, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of 2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol includes a benzotriazole moiety, a heterocyclic aromatic ring known for its versatility in medicinal chemistry. The presence of a fluoro group at the 6-position enhances the compound's electronic properties, potentially improving its binding affinity to biological targets. Additionally, the 3-methylbutan-1-ol side chain introduces steric and hydrophobic effects, which could influence the compound's pharmacokinetic profile.

In recent years, the demand for novel benzotriazole-based compounds has surged, driven by their applications in the development of anticancer agents, antiviral drugs, and anti-inflammatory therapies. The incorporation of a fluoro substituent, as seen in 2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol, is a common strategy to enhance metabolic stability and bioavailability. These attributes make the compound a promising candidate for further investigation in preclinical studies.

The synthesis of 2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol typically involves multi-step organic reactions, including amination, fluorination, and alkylation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the compound's purity and structural integrity. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

One of the most frequently asked questions about 2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol revolves around its potential therapeutic uses. While preliminary studies suggest its relevance in drug design, further research is needed to elucidate its mechanism of action and efficacy in vivo. The compound's benzotriazole scaffold is also of interest to researchers exploring photodynamic therapy and fluorescence imaging, owing to its unique optical properties.

From an industrial perspective, the scalability of 2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol synthesis is a critical consideration. Optimizing reaction conditions and minimizing byproduct formation are essential for large-scale production. Additionally, the compound's stability under various storage conditions is a topic of ongoing research, as it impacts its shelf life and handling requirements.

In conclusion, 2-(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS No. 2287313-98-6) represents a fascinating area of study in modern chemistry and pharmacology. Its structural complexity and potential applications in drug discovery make it a valuable subject for academic and industrial research. As scientific advancements continue, this compound may pave the way for innovative therapeutic solutions addressing unmet medical needs.